(4-Chloro-2-fluoro-phenyl)-piperidin-4-yl-methanone hydrochloride

• IUPAC Name: (4-chloro-2-fluorophenyl)-piperidin-4-ylmethanone;hydrochloride
• InChI: InChI=1S/C12H13ClFNO.ClH/c13-9-1-2-10(11(14)7-9)12(16)8-3-5-15-6-4-8;/h1-2,7-8,15H,3-6H2;1H
• InChI Key: HEYZVEOCZJHFCM-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C(=O)C2=C(C=C(C=C2)Cl)F.Cl
• Molecular Formula: C12H14Cl2FNO
• Molecular Weight: 278.15 g/mol

Description

(4-Chloro-2-fluoro-phenyl)-piperidin-4-yl-methanone hydrochloride, also known as 4-CFPPM hydrochloride, is a synthetic molecule that can be used for a variety of scientific research applications. It has been used in the synthesis of various compounds and in the study of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (4-Chloro-2-fluoro-phenyl)-piperidin-4-yl-methanone hydrochloride hydrochloride is not fully understood. However, it is believed to act by inhibiting the enzyme monoamine oxidase (MAO). MAO is an enzyme that is responsible for the breakdown of serotonin and other neurotransmitters in the brain. By inhibiting MAO, (4-Chloro-2-fluoro-phenyl)-piperidin-4-yl-methanone hydrochloride hydrochloride may increase levels of serotonin and other neurotransmitters in the brain, leading to its potential therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of (4-Chloro-2-fluoro-phenyl)-piperidin-4-yl-methanone hydrochloride hydrochloride are not fully understood. However, it has been shown to have an effect on the cardiovascular system. In animal studies, it has been shown to reduce blood pressure and heart rate. It has also been shown to reduce inflammation and improve wound healing. In addition, it has been shown to have an effect on the central nervous system, with studies showing that it can reduce anxiety and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using (4-Chloro-2-fluoro-phenyl)-piperidin-4-yl-methanone hydrochloride hydrochloride in laboratory experiments are that it is relatively easy to synthesize and it is relatively stable. It also has a low toxicity profile, making it safe to use in experiments. The main limitation of using (4-Chloro-2-fluoro-phenyl)-piperidin-4-yl-methanone hydrochloride hydrochloride in laboratory experiments is that its mechanism of action is not fully understood. This means that it is difficult to predict the exact effects of the compound on a given system.

Future Directions

There are a number of potential future directions for (4-Chloro-2-fluoro-phenyl)-piperidin-4-yl-methanone hydrochloride hydrochloride. These include further research into its mechanism of action, its potential therapeutic effects, and its potential uses in drug development. Additionally, further research into its effects on the cardiovascular system, its effects on inflammation and wound healing, and its effects on the central nervous system could be beneficial. Finally, further research into its potential use in drug delivery systems could be beneficial.

Synthesis Methods

The synthesis of (4-Chloro-2-fluoro-phenyl)-piperidin-4-yl-methanone hydrochloride hydrochloride is a multi-step process that involves multiple steps of purification. The first step involves the reaction of 4-chloro-2-fluoro-phenyl-piperidin-4-yl-methanone with hydrochloric acid. This reaction produces a salt of (4-Chloro-2-fluoro-phenyl)-piperidin-4-yl-methanone hydrochloride hydrochloride. The salt is then purified by recrystallization or chromatography. The final product is a white crystalline solid.

Scientific Research Applications

(4-Chloro-2-fluoro-phenyl)-piperidin-4-yl-methanone hydrochloride hydrochloride has been used in the synthesis of various compounds and in the study of biochemical and physiological effects. It has been used in the synthesis of compounds such as 4-chloro-2-fluoro-phenyl-piperidin-4-yl-methanone oxalate and 4-chloro-2-fluoro-phenyl-piperidin-4-yl-methanone hydrochloride. It has also been used in the study of the effects of drugs on the central nervous system, and in the study of the effects of drugs on the cardiovascular system.